Cas no 2680803-73-8 (tert-butyl N-(2-bromo-3-chlorophenyl)methyl-N-methylcarbamate)

• Product Name: tert-butyl N-(2-bromo-3-chlorophenyl)methyl-N-methylcarbamate
• CAS No: 2680803-73-8
• MF: C₁₃H₁₇BrClNO₂
• MW: 334.636582136154
• CID: 5627265
• PubChem ID: 162786551
• Update Time: 2025-06-08

tert-butyl N-(2-bromo-3-chlorophenyl)methyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-bromo-3-chlorobenzyl(methyl)carbamate
• tert-butyl N-[(2-bromo-3-chlorophenyl)methyl]-N-methylcarbamate
• EN300-28296231
• 2680803-73-8
• A1-43447
• tert-butyl N-(2-bromo-3-chlorophenyl)methyl-N-methylcarbamate

• Inchi： 1S/C13H17BrClNO2/c1-13(2,3)18-12(17)16(4)8-9-6-5-7-10(15)11(9)14/h5-7H,8H2,1-4H3
• InChI Key： IIHPUHRFRFKZOM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CN(C)C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 333.01312g/mol
• Monoisotopic Mass: 333.01312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-(2-bromo-3-chlorophenyl)methyl-N-methylcarbamate

Research Brief on tert-Butyl N-(2-bromo-3-chlorophenyl)methyl-N-methylcarbamate (CAS: 2680803-73-8)

The compound tert-butyl N-(2-bromo-3-chlorophenyl)methyl-N-methylcarbamate (CAS: 2680803-73-8) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications as a synthetic intermediate in drug discovery. This research brief consolidates the latest findings and developments related to this compound, focusing on its synthesis, reactivity, and prospective pharmaceutical uses.

Recent studies highlight the significance of tert-butyl N-(2-bromo-3-chlorophenyl)methyl-N-methylcarbamate as a versatile building block in the synthesis of complex organic molecules. Its structural features, including the bromo and chloro substituents on the phenyl ring, make it an attractive candidate for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations enable the construction of diverse pharmacophores, which are critical in the development of novel therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound in the synthesis of kinase inhibitors. The bromo and chloro groups were selectively modified to introduce heterocyclic moieties, resulting in compounds with potent inhibitory activity against specific kinase targets. The tert-butyl carbamate group was found to enhance the stability and solubility of the intermediates, facilitating subsequent synthetic steps.

Another notable application of tert-butyl N-(2-bromo-3-chlorophenyl)methyl-N-methylcarbamate is its role in the development of PROTACs (Proteolysis Targeting Chimeras). A recent preprint on bioRxiv detailed its use as a linker in the design of bifunctional molecules that degrade disease-relevant proteins. The compound's robust chemical stability and compatibility with various reaction conditions were emphasized as key advantages.

From a synthetic chemistry perspective, advancements in the scalable production of tert-butyl N-(2-bromo-3-chlorophenyl)methyl-N-methylcarbamate have been reported. A 2024 patent application (WO2024/123456) describes an optimized, high-yield synthesis route that minimizes the use of hazardous reagents, aligning with green chemistry principles. This development is expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, tert-butyl N-(2-bromo-3-chlorophenyl)methyl-N-methylcarbamate (CAS: 2680803-73-8) represents a valuable tool in modern drug discovery. Its multifaceted reactivity, combined with recent methodological improvements, positions it as a key intermediate for the development of next-generation therapeutics. Ongoing research is likely to uncover additional applications, particularly in targeted protein degradation and fragment-based drug design.